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Compound of Interest

Compound Name: 1,1-Diethoxypentane

Cat. No.: B1346685 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pentanal, also known as valeraldehyde, is an aliphatic aldehyde with a characteristically

strong, acrid, and pungent odor which, upon dilution, can be perceived as nutty and fruity.[1]

Due to its high reactivity and volatility, the direct use of pentanal in fragrance formulations is

limited. The formation of its diethyl acetal, 1,1-diethoxypentane, offers a chemically stable

alternative, modifying the odor profile and providing a slow-release mechanism for the parent

aldehyde, thus acting as a pro-fragrance.[1] This document provides detailed application notes

and protocols for the synthesis, characterization, and utilization of pentanal diethyl acetal in

fragrance formulations.

Physicochemical Properties and Odor Profile
A comprehensive understanding of the physicochemical properties of both pentanal and its

diethyl acetal is crucial for their effective application in fragrance science. While specific

quantitative data for pentanal diethyl acetal is limited in publicly available literature, data for the

parent aldehyde and related acetals can provide valuable insights.
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Property
Pentanal
(Valeraldehyde)

Pentanal Diethyl
Acetal (1,1-
Diethoxypentane)

Acetaldehyde
Diethyl Acetal (for
comparison)

CAS Number 110-62-3 3658-79-5 105-57-7

Molecular Formula C5H10O C9H20O2 C6H14O2

Molecular Weight 86.13 g/mol 160.25 g/mol [2][3][4] 118.18 g/mol [5]

Boiling Point 103 °C[1][6]
163 °C at 760

mmHg[2]
101 - 103 °C[3][7]

Odor Description

Strong, acrid,

pungent; nutty and

fruity at low

concentrations.[1]

Fruity, green, ethereal.
Green, nutty, earthy,

sweet, vegetable.[8]

Odor Threshold
0.028 - 0.060 ppm[6]

[9]
Data not available. Data not available.

Vapor Pressure 35 hPa at 20 °C[6] Data not available. 36 mbar at 20 °C[7]

Water Solubility
11,700 mg/L at 25

°C[6]
Data not available. 46 g/L at 25°C[7]

LogP (o/w) 1.5 at 25°C[1] Data not available. 1.5 at 25 °C[3]

Experimental Protocols
Protocol 1: Synthesis of Pentanal Diethyl Acetal
This protocol describes the acid-catalyzed acetalization of pentanal with ethanol.

Materials:

Pentanal (Valeraldehyde)

Ethanol (absolute)

Triethyl orthoformate (optional, as a dehydrating agent)
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Anhydrous acid catalyst (e.g., p-toluenesulfonic acid (PTSA) or anhydrous zinc chloride)

Anhydrous sodium carbonate or sodium bicarbonate (for neutralization)

Anhydrous magnesium sulfate or sodium sulfate (for drying)

Diethyl ether or dichloromethane (for extraction)

Saturated sodium chloride solution (brine)

Equipment:

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Separatory funnel

Rotary evaporator

Distillation apparatus

Procedure:

Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, combine pentanal (1.0 eq) and absolute ethanol (3.0 eq).

Catalyst Addition: Add a catalytic amount of an acid catalyst, such as p-toluenesulfonic acid

(0.01-0.05 eq).

Dehydration (Optional but Recommended): To drive the equilibrium towards the product, a

dehydrating agent can be used. Triethyl orthoformate (1.1 eq) can be added to the reaction

mixture to react with the water formed. Alternatively, a Dean-Stark apparatus can be used to

remove water azeotropically if a suitable solvent (e.g., toluene) is employed.
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Reaction: Stir the mixture at room temperature or with gentle heating (40-60 °C) and monitor

the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

Work-up:

Once the reaction is complete, cool the mixture to room temperature.

Quench the reaction by adding a saturated solution of sodium bicarbonate or a small

amount of solid anhydrous sodium carbonate to neutralize the acid catalyst.

If a solid is present, filter the mixture.

Transfer the mixture to a separatory funnel and add diethyl ether or dichloromethane and

water.

Separate the organic layer and wash it sequentially with water and then brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Purification:

Filter off the drying agent.

Concentrate the solution using a rotary evaporator to remove the solvent.

Purify the crude product by fractional distillation under reduced pressure to obtain pure

pentanal diethyl acetal.

Characterization: The final product should be characterized by:

Gas Chromatography-Mass Spectrometry (GC-MS): To confirm the purity and identity of the

product. The mass spectrum of 1,1-diethoxypentane is available in the NIST WebBook.[3]

[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the structure of

the acetal.
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Fourier-Transform Infrared (FTIR) Spectroscopy: To verify the disappearance of the

aldehyde C=O stretch and the appearance of C-O ether stretches.

Protocol 2: Incorporation of Pentanal Diethyl Acetal into
a Fragrance Formulation
This protocol provides a general guideline for incorporating the synthesized acetal into a simple

fragrance base.

Materials:

Pentanal diethyl acetal

Fragrance-grade ethanol (SDA 40B)

Other fragrance oils and aroma chemicals (e.g., esters, alcohols, musks)

Carrier oil (e.g., fractionated coconut oil, jojoba oil) for oil-based fragrances

Glass beakers and stirring rods

Pipettes or graduated cylinders

Analytical balance

Storage bottles (amber glass)

Procedure:

Fragrance Accord Development:

On a perfumer's scale, weigh out the desired amounts of pentanal diethyl acetal and other

fragrance components to create a fragrance concentrate or accord.

Typical usage levels for acetals in fragrance concentrates can range from 0.1% to 5%,

depending on the desired odor intensity and profile.[8]

Blend the components thoroughly by gentle stirring.
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Dilution in a Carrier:

For an Eau de Toilette (EDT): Dilute the fragrance concentrate in fragrance-grade ethanol.

A typical EDT concentration is 8-15% fragrance concentrate in ethanol.

For an Oil-Based Perfume: Dilute the fragrance concentrate in a carrier oil. A typical

concentration is 15-30% fragrance concentrate in the carrier oil.

Maceration:

Store the final fragrance formulation in a cool, dark place for a period of several days to

weeks. This maceration period allows the different fragrance notes to blend and mature,

resulting in a more harmonious scent.

Filtration and Bottling:

After maceration, chill the fragrance (especially alcohol-based ones) to precipitate any

waxes or insoluble materials.

Filter the chilled fragrance through a fine filter paper into the final amber glass bottles.

Protocol 3: Stability Testing of a Fragrance Formulation
Containing Pentanal Diethyl Acetal
This protocol outlines a method for assessing the stability of the fragrance formulation.[10][11]

Materials:

Final fragrance formulation containing pentanal diethyl acetal

Control formulation (without pentanal diethyl acetal)

Storage containers (final product packaging and clear glass vials)

Temperature-controlled ovens

Refrigerator/freezer
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UV light chamber or a sunny windowsill

pH meter

Viscometer

Gas chromatograph (GC)

Procedure:

Sample Preparation: Prepare multiple samples of the fragrance formulation and the control

in both the final intended packaging and in clear glass vials to observe color changes.

Storage Conditions:

Accelerated Stability: Place samples in ovens at elevated temperatures (e.g., 40°C and

50°C).

Real-Time Stability: Store samples at room temperature (20-25°C).

Freeze-Thaw Cycling: Subject samples to cycles of freezing (e.g., -10°C for 24 hours) and

thawing (room temperature for 24 hours) for at least three cycles.[10]

Light Exposure: Expose samples to UV light in a light chamber or on a windowsill.[10]

Evaluation: At specified time points (e.g., 1 week, 2 weeks, 1 month, 3 months), evaluate the

samples for the following parameters and compare them to the initial measurements and the

control:

Odor: Olfactory evaluation by a trained panel to detect any changes in the scent profile.

Color: Visual assessment of any discoloration.

pH: Measurement of the pH of the formulation.

Viscosity: Measurement of the viscosity.

Phase Separation: Visual inspection for any separation of layers in the formulation.
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Chemical Composition: Use GC analysis to quantify the concentration of pentanal diethyl

acetal and to detect the appearance of degradation products, such as pentanal.

Signaling Pathways and Logical Relationships
Olfactory Signal Transduction Pathway
The perception of odorants like pentanal diethyl acetal begins with the interaction with Olfactory

Receptors (ORs) located on the cilia of olfactory sensory neurons. ORs are a large family of G-

protein coupled receptors (GPCRs). The binding of an odorant molecule to an OR initiates a

signal transduction cascade, leading to the generation of an action potential that is transmitted

to the brain. While specific receptors for pentanal diethyl acetal are not yet deorphanized, it is

known that aliphatic aldehydes are recognized by a variety of ORs.[12][13]
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Click to download full resolution via product page

Caption: Olfactory signal transduction cascade initiated by odorant binding.

Experimental Workflow for Pentanal Diethyl Acetal in
Fragrance Formulation
The following diagram illustrates the logical workflow from synthesis to the final stable

fragrance product.

Synthesis of Pentanal Diethyl Acetal

Purification (Distillation)

Characterization (GC-MS, NMR, FTIR)

Incorporation into Fragrance Base

Stability Testing

Stable Fragrance Product

Pass

Reformulation Required

Fail

Click to download full resolution via product page
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Caption: Workflow for synthesis, formulation, and testing.

Conclusion
Pentanal diethyl acetal serves as a valuable ingredient in fragrance formulations, offering

enhanced stability and a modified, often more desirable, odor profile compared to its parent

aldehyde. The protocols and data presented provide a framework for the synthesis,

incorporation, and evaluation of this compound. Further research is warranted to determine

specific quantitative data for pentanal diethyl acetal, such as its odor threshold, and to identify

the specific olfactory receptors with which it interacts, which will further aid in its targeted and

effective use in the fragrance industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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